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Compound of Interest

Compound Name: Sodium perborate monohydrate

Cat. No.: B080741

An In-depth Technical Guide to the Physical and Chemical Properties of Sodium Perborate
Monohydrate

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of sodium perborate monohydrate
(SPM), tailored for researchers, scientists, and professionals in drug development. Moving
beyond basic data, we delve into the structural nuances, reaction mechanisms, and practical
applications that define its utility as a versatile and stable oxidizing agent.

Core Identity and Molecular Structure

Sodium perborate monohydrate is often represented by the simplistic formula NaBOs-Hz20,
which is a misnomer that belies its true chemical nature. It is not a simple hydrogen peroxide
adduct.

1.1. Nomenclature and Identification
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Chemical Name

Sodium Perborate

Monohydrate

[1](2]

Sodium Peroxyborate,

Synonyms Perboric acid, sodium salt, [11[2][3]
monohydrate
CAS Number 10332-33-9 [2][4]

Molecular Formula

NaBOs-H20 (empirical); More
accurately Naz[(HO)zB]2(02)2

[5](6]

Molecular Weight 99.82 g/mol [1][2]
EC Number 231-556-4 [71[8]
UN Number 3377 [2][9]

1.2. The Dimeric Peroxoborate Structure

The fundamental structural unit of sodium perborate is the dimeric dianion, [B204(OH)4]?~, also

written as [(B(OH)200)2]?~.[5][10][11] This anion features a six-membered ring with a chair

conformation, composed of two boron atoms linked by two peroxo bridges (-O-0-).[5][11]

Each boron atom is further bonded to two hydroxyl (-OH) groups.[5] This structure is crucial as

it imparts the compound's stability in solid form while allowing for the controlled release of an

active oxygen species upon dissolution.
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Caption: Dimeric Peroxoborate Anion Structure

Physicochemical Properties

The physical characteristics of SPM are a direct consequence of its chemical structure,
influencing its handling, storage, and application.

2.1. General Properties

Sodium perborate monohydrate is a white, odorless, free-flowing crystalline powder.[1][12]
[13] It is more thermally stable and dissolves more rapidly in water than its tetrahydrate

counterpart.[5][12]

2.2. Quantitative Physical Data
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Property Value Reference(s)

White, free-flowing crystalline

Appearance [1][4][12]
powder

Active Oxygen Content =2 15.0% [1][3]112]

Bulk Density 500 - 650 g/L [1][14]

o Soluble, with decomposition;

Solubility in Water [14][15]
15 g/L at 20°C

pH (1.5% solution) ~10.0 [14][15]

Decomposition Temp. Decomposes above 55-60°C [14][16]

Chemical Behavior and Reactivity

The utility of SPM is rooted in its chemistry, particularly its behavior in agueous solutions and its
oxidizing capabilities.

3.1. Hydrolysis and Release of Active Oxygen

Upon dissolution in water, sodium perborate hydrolyzes to generate hydrogen peroxide (H202)
and borate.[5][12] This process makes SPM a stable, solid source of H20z, offering significant
advantages in handling and formulation over using highly concentrated, unstable liquid
hydrogen peroxide.[17][18]

The hydrolysis reaction can be summarized as: [(HO)2B]2(00)22~ + 2 H20 & 2
[B(OH)3(OOH)]~

This hydroperoxide species exists in equilibrium with boric acid and hydrogen peroxide:[5]
[B(OH)3(OOH)]~ = B(OH)s + HO2~ B(OH)3 + HO2~ + H20 = [B(OH)4]~ + H202

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.belchem.com/Sodium-Perborate-Monohydrate.php
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7391459.htm
https://www.belinka-perkemija.com/wp-content/uploads/2016/12/EN_SODIUM-PERBORATES.pdf
https://www.belchem.com/Sodium-Perborate-Monohydrate.php
https://parchem.com/chemical-supplier-distributor/sodium-perborate-monohydrate-001446
https://www.belinka-perkemija.com/wp-content/uploads/2016/12/EN_SODIUM-PERBORATES.pdf
https://www.belchem.com/Sodium-Perborate-Monohydrate.php
http://www.chemprolab.com/sds/CPL2290-SDS_manuf.pdf
http://www.chemprolab.com/sds/CPL2290-SDS_manuf.pdf
https://www.jmnspecialties.com/downloads/sds/3432-sodium-perborate-monohydrate-sds/file
http://www.chemprolab.com/sds/CPL2290-SDS_manuf.pdf
https://www.jmnspecialties.com/downloads/sds/3432-sodium-perborate-monohydrate-sds/file
http://www.chemprolab.com/sds/CPL2290-SDS_manuf.pdf
https://pim-resources.coleparmer.com/sds/13517.pdf
https://en.wikipedia.org/wiki/Sodium_perborate
https://www.belinka-perkemija.com/wp-content/uploads/2016/12/EN_SODIUM-PERBORATES.pdf
https://www.organic-chemistry.org/chemicals/oxidations/sodiumperborate.shtm
https://www.pschemicals.com/index.php?p=product&CAS_nr=10332-33-9&id=186945
https://en.wikipedia.org/wiki/Sodium_perborate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hydrogen Peroxide HlY
H202)

(H20:
Borate Species
(e.g., B(OH)a™)

Active Oxygen
(Oxidation Potential)

Solid Sodium Perborate +H20 Aqueous Solution Hydrolysis &
Monohydrate (Dissolution) Equilibrium

Click to download full resolution via product page
Caption: Hydrolysis Pathway of Sodium Perborate Monohydrate
3.2. Oxidizing Properties

SPM is classified as a strong oxidizing agent.[4][13] It can intensify fire when in contact with
combustible materials.[7][16] Its oxidizing power is the basis for its primary applications in
bleaching, disinfection, and chemical synthesis.[1][19]

In organic synthesis, SPM serves as a versatile oxidant. For instance, it is widely used for the
oxidation of thioethers to sulfoxides and sulfones.[5][20] When combined with acetic acid, it
forms more powerful oxidizing species, potentially peracetoxyboron intermediates, which can
be used to convert aromatic aldehydes to carboxylic acids or nitriles to amides.[17][21] This
reactivity provides a milder alternative to harsher oxidation protocols.[17]

3.3. Thermal Stability and Decomposition

SPM exhibits greater thermal stability than the tetrahydrate form.[5] However, it will undergo
exothermic decomposition at temperatures above 55-60°C, releasing oxygen, steam, and heat.
[14][16] This decomposition can lead to a pressure burst if it occurs in a confined container.[14]
The anhydrous form, known as effervescent sodium perborate (ESP), can be produced by
carefully heating the monohydrate to around 125°C.[22][23]

Applications in Research and Development

The unique properties of SPM make it a valuable reagent in various scientific fields.

4.1. Organic Synthesis
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SPM is a preferred reagent for scientists seeking a safe, stable, and effective oxidant. Its

applications include:

Oxidation of Thioethers: A reliable method for synthesizing sulfoxides and sulfones, which
are important moieties in many pharmaceutical compounds.[5][20]

Oxidation of Aldehydes and Oximes: In glacial acetic acid, SPM efficiently converts aromatic
aldehydes to carboxylic acids and oximes to nitro compounds.[17][21]

Aryl Halide to Phenol Conversion: It serves as a convenient alternative to H202 in the second
step of a two-part conversion of an aryl halide to a phenol, following a Miyaura borylation.[5]

4.2. Protocol: General Oxidation of a Thioether to a Sulfoxide

This protocol provides a conceptual framework. Researchers must optimize conditions for

specific substrates.

Dissolution: Dissolve the thioether substrate in a suitable solvent (e.g., glacial acetic acid,
ethanol, or methanol).

Reagent Addition: Add sodium perborate monohydrate (typically 1.0-1.2 equivalents for
sulfoxide, >2.0 for sulfone) portion-wise to the solution while stirring. The reaction is often
exothermic; maintain temperature control with an ice bath if necessary.

Reaction Monitoring: Monitor the reaction progress using an appropriate technique, such as
Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting material
is consumed.

Work-up: Quench the reaction by adding a reducing agent (e.g., sodium sulfite solution) or
by pouring the mixture into a large volume of cold water.

Extraction: Extract the product into an appropriate organic solvent (e.g., ethyl acetate,
dichloromethane).

Purification: Wash the combined organic layers with water and brine, dry over an anhydrous
salt (e.g., Na2S0O4 or MgSOa), filter, and concentrate the solvent under reduced pressure.
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 Final Purification: Purify the crude product via column chromatography or recrystallization to
yield the pure sulfoxide.

Caption: Experimental Workflow for Thioether Oxidation
4.3. Pharmaceutical and Drug Development Applications

SPM's ability to act as a mild antiseptic and disinfecting agent has led to its use in specialized
formulations:

e Preservative in Eye Drops: It is used as a "disappearing"” preservative in some ophthalmic
preparations.[5] Upon contact with the eye, catalase converts it into harmless water and
oxygen.[24]

o Dental Applications: It is found in some tooth bleaching formulas for non-vital, root-treated
teeth, where it acts as an internal bleaching agent.[5] It is also used in some denture
cleaners.[4][13]

Safety, Handling, and Storage

As a Senior Application Scientist, it is imperative to stress the importance of proper handling
procedures.

5.1. Hazard Profile

SPM is a hazardous substance with the following classifications:[8][15][25]

e Oxidizing Solid (Category 3)

o Harmful if Swallowed (Acute Toxicity, Oral, Category 4)

o Causes Serious Eye Damage (Category 1)

o May Cause Respiratory Irritation (STOT SE 3)

o May Damage Fertility or the Unborn Child (Reproductive Toxicity, Category 1B)

5.2. Handling and Personal Protective Equipment (PPE)
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e Handle only in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhaling dust.[7][15]

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a face shield
if splashing is possible.[15]

o Keep away from heat, sparks, open flames, and other ignition sources.[7]

» Avoid contact with combustible materials, strong acids, reducing agents, and organic
materials.[14][15][16]

5.3. Storage

o Store in a cool, dry, well-ventilated place away from direct sunlight and heat.[1][14]

o Keep containers tightly closed.[7] Containers should be vented or fitted with a safety valve.
[14]

o Store locked up and away from incompatible materials.[7][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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